![molecular formula C23H26FNO3 B5566820 (1R*,3S*)-7-[2-(3-fluoro-4-methylbenzyl)benzoyl]-7-azaspiro[3.5]nonane-1,3-diol](/img/structure/B5566820.png)
(1R*,3S*)-7-[2-(3-fluoro-4-methylbenzyl)benzoyl]-7-azaspiro[3.5]nonane-1,3-diol
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Description
(1R*,3S*)-7-[2-(3-fluoro-4-methylbenzyl)benzoyl]-7-azaspiro[3.5]nonane-1,3-diol is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as FMBP and is a spirocyclic β-lactam that has been shown to exhibit a wide range of biological activities.
Scientific Research Applications
Anti-Tumor and Anti-Angiogenic Activity
A study by Basappa et al. (2009) investigated the anti-proliferative effect of azaspiro bicyclic hydantoin derivatives against human ovarian cancer cells and murine osteosarcoma cells. Among the compounds, derivatives with a fluorine atom at the 3rd position of the phenyl ring showed significant anti-proliferative activity. Specifically, a compound inhibited tube formation in mouse endothelial cells and downregulated the secretion of Vascular Endothelial Growth Factor (VEGF), indicating potential anti-angiogenic effects (Basappa et al., 2009).
Synthesis and Pharmacological Evaluation
Farrar et al. (1993) conducted structure-activity studies on anticonvulsant activity using analogs of N-(benzyloxy)-2-azaspiro[4.4]nonane-1,3-dione. The study found that several substituted benzyloxy compounds exhibited comparable or better anticonvulsant activity than the unsubstituted parent analog. This research demonstrates the chemical versatility and potential pharmacological applications of azaspiro derivatives (Farrar et al., 1993).
Chiral Heterospirocyclic Compounds in Peptide Synthesis
Stamm et al. (2003) synthesized heterospirocyclic N-methyl-N-phenyl-5-oxa-1-azaspiro[2.4]hept-1-en-2-amine and explored its use in peptide synthesis. The study highlights the synthetic utility of spirocyclic azirin-3-amines for generating novel peptide structures, demonstrating the compound's role in advancing synthetic organic chemistry and peptide research (Stamm et al., 2003).
properties
IUPAC Name |
[(1R,3S)-1,3-dihydroxy-7-azaspiro[3.5]nonan-7-yl]-[2-[(3-fluoro-4-methylphenyl)methyl]phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26FNO3/c1-15-6-7-16(13-19(15)24)12-17-4-2-3-5-18(17)22(28)25-10-8-23(9-11-25)20(26)14-21(23)27/h2-7,13,20-21,26-27H,8-12,14H2,1H3/t20-,21+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBEYKDXVEZBQMR-OYRHEFFESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC2=CC=CC=C2C(=O)N3CCC4(CC3)C(CC4O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)CC2=CC=CC=C2C(=O)N3CCC4(CC3)[C@@H](C[C@@H]4O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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